Cas no 117593-38-1 (thian-3-amine)

• Product Name: thian-3-amine
• CAS No: 117593-38-1
• MF: C₅H₁₁NS
• MW: 117.21253991127
• MDL: MFCD16622213
• CID: 3288350
• PubChem ID: 14024567
• Update Time: 2025-04-21

thian-3-amine Chemical and Physical Properties

Names and Identifiers

• 2H-THIOPYRAN-3-AMINE, TETRAHYDRO-
• thian-3-amine
• AKOS012168659
• tetrahydro-2H-thiopyran-3-amine
• 117593-38-1
• tetrahydro-thiopyran-3-ylamine
• 3-aminotetra hydrothiopyran
• SCHEMBL11827188
• DB-222209
• CS-0285611
• EN300-89509
• SB13315
• Z1029463244

• MDL： MFCD16622213
• Inchi： 1S/C5H11NS/c6-5-2-1-3-7-4-5/h5H,1-4,6H2
• InChI Key： RRYVQPYROGYYSM-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)N

Computed Properties

• Exact Mass: 117.06122053Da
• Monoisotopic Mass: 117.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.3Ų